Cas no 330983-00-1 (2-((6-Amino-9H-purin-8-yl)thio)propanoic acid)

• Product Name: 2-((6-Amino-9H-purin-8-yl)thio)propanoic acid
• CAS No: 330983-00-1
• MF: C₈H₉N₅O₂S
• MW: 239.254359006882
• CID: 3077965
• PubChem ID: 2772434
• Update Time: 2025-06-11

2-((6-Amino-9H-purin-8-yl)thio)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((6-Amino-9H-purin-8-yl)thio)propanoic acid
• 2-[(6-amino-9H-purin-8-yl)sulfanyl]propanoic acid
• 2-(6-Amino-9H-purin-8-ylsulfanyl)propionicacid
• 330983-00-1
• 2-((6-amino-9h-purin-8-yl)thio)propanoicacid
• 2-[(6-amino-9h-purin-8-yl) sulfanyl] propanoic acid
• AKOS000296928
• AKOS016346832
• CCG-22442
• 2-(6-Amino-9H-purin-8-ylsulfanyl)-propionic acid
• Oprea1_445069
• 2-(6-amino-9 h-purin-8-ylsulfanyl)-propionic acid
• 2-[(6-amino-7H-purin-8-yl)sulfanyl]propanoic acid
• 2-[(6-amino-9h-purin-8-yl)thio]propanoic acid
• CS-0358404
• EU-0047531
• 2-(6-amino-9h-purin-8-ylsulfanyl)propionic acid
• BRD-A18106607-001-01-7
• AG-690/09009056
• Oprea1_525067
• CHEMBL4075053
• AG-690/11960096

• MDL： MFCD00658884
• Inchi： 1S/C8H9N5O2S/c1-3(7(14)15)16-8-12-4-5(9)10-2-11-6(4)13-8/h2-3H,1H3,(H,14,15)(H3,9,10,11,12,13)
• InChI Key： UJWQVAHCSWZSHX-UHFFFAOYSA-N
• SMILES： S(C1=NC2=C(C(N)=NC=N2)N1)C(C(=O)O)C

Computed Properties

• Exact Mass: 239.04769572g/mol
• Monoisotopic Mass: 239.04769572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 143Ų

2-((6-Amino-9H-purin-8-yl)thio)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 2-((6-Amino-9H-purin-8-yl)thio)propanoic acid

Research Briefing on 2-((6-Amino-9H-purin-8-yl)thio)propanoic acid (CAS: 330983-00-1)

2-((6-Amino-9H-purin-8-yl)thio)propanoic acid (CAS: 330983-00-1) is a novel purine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thioether linkage and propanoic acid moiety, exhibits promising potential as a modulator of various biological pathways. Recent studies have explored its applications in drug discovery, particularly in targeting adenosine receptors and nucleotide-binding proteins, which play critical roles in inflammation, cancer, and metabolic disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural-activity relationship (SAR) of 2-((6-Amino-9H-purin-8-yl)thio)propanoic acid and its analogs. The study highlighted its high affinity for A2A adenosine receptors, with a Ki value of 12 nM, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Parkinson's. The compound's ability to cross the blood-brain barrier (BBB) was also confirmed through in vitro and in vivo models, further supporting its candidacy for central nervous system (CNS) targeting.

Another groundbreaking study, published in Nature Chemical Biology in early 2024, demonstrated the compound's role as a covalent inhibitor of protein kinases. The thioether group in 2-((6-Amino-9H-purin-8-yl)thio)propanoic acid was found to form a reversible covalent bond with cysteine residues in the ATP-binding pocket of kinases, offering a new mechanism for selective kinase inhibition. This discovery opens avenues for developing next-generation kinase inhibitors with improved specificity and reduced off-target effects, particularly in oncology.

From a synthetic chemistry perspective, recent advancements in the scalable production of 2-((6-Amino-9H-purin-8-yl)thio)propanoic acid have been reported. A 2024 Organic Process Research & Development paper detailed a cost-effective, one-pot synthesis method with a yield exceeding 85%, addressing previous challenges in purity and scalability. This development is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for large-scale applications.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-((6-Amino-9H-purin-8-yl)thio)propanoic acid. Recent pharmacokinetic studies in rodent models revealed a relatively short half-life (t1/2 = 2.3 hours), necessitating further structural modifications to enhance metabolic stability. Researchers are currently exploring prodrug strategies and formulation technologies to overcome these limitations while retaining the compound's biological activity.

In conclusion, 2-((6-Amino-9H-purin-8-yl)thio)propanoic acid (CAS: 330983-00-1) represents a versatile scaffold with broad therapeutic potential. Its dual functionality as a receptor modulator and covalent kinase inhibitor positions it as a valuable tool for drug discovery. Future research should focus on optimizing its drug-like properties and expanding its applications to other disease areas, such as autoimmune disorders and infectious diseases.